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Compound of Interest

Compound Name: Mercaptomethanol

Cat. No.: B8593492 Get Quote

For researchers and scientists in drug development, the safe handling of chemicals is

paramount. This guide provides essential, immediate safety and logistical information for

working with 2-Mercaptoethanol (BME), a compound widely used as a reducing agent.

Adherence to these protocols is critical due to its high toxicity and other hazardous properties.

Hazard Summary
2-Mercaptoethanol is a combustible liquid that is toxic if swallowed or inhaled and can be fatal

if it comes into contact with the skin.[1][2][3] It is known to cause skin irritation, serious eye

damage, and may trigger an allergic skin reaction.[1][3] Prolonged or repeated exposure may

cause damage to organs, specifically the liver and heart.[1] Additionally, it is very toxic to

aquatic life with long-lasting effects.[1][2] The compound has a very strong, unpleasant odor

that is detectable at extremely low concentrations.[4][5]

Quantitative Data for Mercaptoethanol
For quick reference, the following table summarizes key quantitative safety data for 2-

Mercaptoethanol.
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Property Value Source

OSHA PEL (8 HR TWA) 0.2 ppm [4][5]

Flash Point 73 °C / 163.4 °F [2]

Autoignition Temperature 295 °C / 563 °F [2]

Boiling Point 157 - 158 °C / 314.6 - 316.4 °F [2]

Melting Point -100 °C / -148 °F [2]

Personal Protective Equipment (PPE) Protocol
Strict adherence to PPE guidelines is non-negotiable when handling 2-Mercaptoethanol.[6]

Engineering Controls: Always handle 2-Mercaptoethanol inside a properly functioning

chemical fume hood.[4][5][7] The fume hood's face velocity should be between 80 and 125

feet per minute.[5] Respiratory protection should not be necessary if work is conducted

within a fume hood.[4][5]

Hand Protection: Chemical-resistant gloves are mandatory.[4][5] It is recommended to wear

two pairs of nitrile gloves.[4][5][7] If gloves become contaminated, even with a small amount,

they must be changed immediately and disposed of as hazardous waste due to the strong

odor.[4][5][7] Always inspect gloves for any holes before use and use the proper technique

for glove removal to avoid skin contact.[4]

Eye and Face Protection: ANSI-approved, properly fitting safety glasses with side shields or

chemical splash goggles are required.[4][5] In situations where splashing is a risk, a face

shield should be worn in addition to goggles.[4][7]

Skin and Body Protection: Wear a chemically compatible lab coat, fully buttoned with sleeves

extending to the wrist.[4][5] Full-length pants and closed-toe shoes are also required to

ensure no skin is exposed.[4][5] For tasks with a higher risk of splashing, a chemically-

resistant apron and disposable sleeves should be used.[4]

Operational Plan: From Procurement to Disposal
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This section provides a step-by-step guide for the safe handling, storage, and disposal of 2-

Mercaptoethanol.

Procurement and Storage
Purchasing: Only purchase the smallest quantities of 2-Mercaptoethanol needed for your

experiments to minimize storage hazards.[5][7]

Storage Area: Store the chemical in a cool, dry, and well-ventilated area away from heat,

direct sunlight, and sources of ignition.[6] A vented chemical cabinet is recommended.[4]

Container Integrity: Keep containers tightly closed to prevent the release of vapors and

potential contamination.[4][6][7] Containers that have been opened must be carefully

resealed and kept in an upright position to prevent leaks.[7]

Segregation: 2-Mercaptoethanol is incompatible with strong oxidizing agents, acids, bases,

and certain metals; store it separately from these substances.[6][7]

Handling and Experimental Use
Pre-Experiment Checklist:

Ensure you are familiar with the Safety Data Sheet (SDS) for 2-Mercaptoethanol.[6]

Verify the chemical fume hood is functioning correctly.

Don the appropriate PPE as detailed above.

Locate the nearest emergency eyewash station and safety shower.

During the Experiment:

Conduct all work that involves handling 2-Mercaptoethanol within a chemical fume hood to

avoid inhaling vapors.[4][5][7]

Keep the container closed whenever not in use.[7]

Avoid any contact with skin, eyes, and clothing.[4][5]
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Do not eat, drink, or smoke in the area where the chemical is being used.[1]

After handling, wash hands thoroughly, especially before leaving the laboratory.[1][5]

Spill Response
Minor Spills (inside a fume hood):

Absorb the spill with an inert material like sand or vermiculite.[6]

Collect the absorbent material into a suitable container for hazardous waste.[1][6]

Clean the spill area as required.

Major Spills or Spills Outside a Fume Hood:

Immediately evacuate the area and alert others.[5]

If there is a risk of fire, activate the nearest fire alarm.[5]

Contact your institution's emergency response personnel.[6]

Prevent entry into the affected area.[6]

Disposal Plan
Waste Collection: All waste containing 2-Mercaptoethanol, including contaminated gloves,

paper towels, and pipette tips, must be collected as hazardous waste.[4][5] Sink disposal is

not permitted.[4]

Waste Segregation: If possible, collect 2-Mercaptoethanol waste separately from other

organic waste streams to manage its strong odor effectively.[4][5]

Waste Storage: Store hazardous waste in clearly labeled, closed containers within a

designated and properly ventilated area, such as a flammable cabinet.[4][5]

Waste Pickup: Arrange for waste disposal through your institution's Environmental Health &

Safety (EH&S) department.[4][7]
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Workflow for Safe Handling of Mercaptoethanol
The following diagram illustrates the logical flow of operations for safely working with 2-

Mercaptoethanol.
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Caption: Workflow for the safe handling and disposal of 2-Mercaptoethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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